(2E)-3-amino-3-(4-chlorophenyl)prop-2-enenitrile

• IUPAC Name: (E)-3-amino-3-(4-chlorophenyl)prop-2-enenitrile
• InChI: InChI=1S/C9H7ClN2/c10-8-3-1-7(2-4-8)9(12)5-6-11/h1-5H,12H2/b9-5+
• InChI Key: KJYOCBARUBWAHD-WEVVVXLNSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=CC#N)N)Cl
• Isomeric SMILES: C1=CC(=CC=C1/C(=C\C#N)/N)Cl
• Molecular Formula: C9H7ClN2
• Molecular Weight: 178.62 g/mol
• CAS RN: 107840-43-7

Description

(2E)-3-amino-3-(4-chlorophenyl)prop-2-enenitrile, also known as 2-chloro-3-aminoacrylonitrile (2-Cl-3-AAN), is an organic compound that has been studied extensively in recent years due to its potential applications in numerous areas of science. This compound has been found to be a useful reagent for the synthesis of organic compounds, as well as a useful tool for studying the structure and function of proteins and other biological molecules. Additionally, 2-Cl-3-AAN has been used in the development of pharmaceuticals, as well as in the study of various biochemical and physiological processes.

Scientific Research Applications

Environmental Impact and Toxicology

Research on chlorinated compounds, including chlorophenols, has highlighted their environmental presence and toxicological effects. Chlorophenols, for instance, are widely used industrial chemicals with potential toxic effects on both humans and the environment. They are not readily degraded naturally and can accumulate in organisms through food chains, leading to acute and chronic toxic effects on aquatic organisms (Ge et al., 2017).

Biodegradation and Environmental Remediation

The biodegradation of chlorinated compounds and their environmental fate have been subjects of significant research interest. Studies have shown that certain microorganisms are capable of degrading chlorophenols, which may offer a pathway for the remediation of contaminated environments (Magnoli et al., 2020).

Endocrine Disruption and Human Health

Chlorinated compounds, including DDT and its metabolites, have been identified as endocrine disruptors, affecting reproductive and immune systems in humans and wildlife. Their persistence in the environment and bioaccumulation through the food chain make them subjects of concern for human health (Burgos-Aceves et al., 2021).

Analytical and Environmental Chemistry

The detection, analysis, and environmental behavior of chlorinated compounds are crucial for understanding their impact and managing their risks. Research in this area focuses on developing analytical methods for detecting these compounds in environmental samples and understanding their distribution and transformation in various ecosystems (Ricking & Schwarzbauer, 2012).

Safety and Hazards

As with any chemical compound, handling “(2E)-3-amino-3-(4-chlorophenyl)prop-2-enenitrile” would require appropriate safety measures. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety information.